6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C28H33N5O3
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C28H33N5O3/c1-3-4-5-6-7-9-17-33-25(29)22(27(34)30-19-20-12-14-21(36-2)15-13-20)18-23-26(33)31-24-11-8-10-16-32(24)28(23)35/h8,10-16,18,29H,3-7,9,17,19H2,1-2H3,(H,30,34)
• InChI Key: AXCHQWSZVFBZMZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1C2=C(C=C(C1=N)C(=O)NCC3=CC=C(C=C3)OC)C(=O)N4C=CC=CC4=N2

Description

6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with a unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, including the formation of the tricyclic core and subsequent functionalization. Common synthetic routes may include:

Cyclization Reactions: Formation of the tricyclic core through cyclization reactions involving appropriate precursors.

Functional Group Transformations: Introduction of the imino group, methoxyphenylmethyl substituent, and octyl chain through various functional group transformations.

Purification: Purification of the final product using techniques such as chromatography to ensure high purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the synthetic routes mentioned above, with optimization of reaction conditions to achieve higher yields and cost-effectiveness. This may include:

Batch or Continuous Flow Processes: Depending on the scale of production, batch or continuous flow processes may be employed.

Catalysts and Reagents: Use of specific catalysts and reagents to enhance reaction efficiency and selectivity.

Quality Control: Implementation of stringent quality control measures to ensure consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound may undergo oxidation reactions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert certain functional groups within the compound to their reduced forms.

Substitution: Substitution reactions may occur at specific positions within the molecule, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Common reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide for oxidation reactions.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride for reduction reactions.

Substitution Reagents: Such as halogens or nucleophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example:

Oxidation Products: Oxidized derivatives with altered functional groups.

Reduction Products: Reduced derivatives with modified functional groups.

Substituted Products: Substituted derivatives with new functional groups introduced at specific positions.

Scientific Research Applications

6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

Industry: Utilized in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of 6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. This may include:

Molecular Targets: Binding to specific enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: Affecting various cellular pathways, such as signal transduction, gene expression, or metabolic pathways, resulting in specific biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 6-imino-N-[(4-methoxyphenyl)methyl]-7-octyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide include:

• 6-imino-N-methyl-7-[(4-methylphenyl)methyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide .
• N-(2-furanylmethyl)-6-imino-7-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide .

Uniqueness

The uniqueness of this compound lies in its specific structural features, such as the methoxyphenylmethyl substituent and octyl chain, which may confer distinct chemical and biological properties compared to similar compounds.